molecular formula C17H30O B8391321 5,9,13-Trimethyltetradeca-4,6-dien-3-one

5,9,13-Trimethyltetradeca-4,6-dien-3-one

Cat. No.: B8391321
M. Wt: 250.4 g/mol
InChI Key: HKKVDNISVWESHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,9,13-Trimethyltetradeca-4,6-dien-3-one is a useful research compound. Its molecular formula is C17H30O and its molecular weight is 250.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H30O

Molecular Weight

250.4 g/mol

IUPAC Name

5,9,13-trimethyltetradeca-4,6-dien-3-one

InChI

InChI=1S/C17H30O/c1-6-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h8,12-15H,6-7,9-11H2,1-5H3

InChI Key

HKKVDNISVWESHU-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C=C(C)C=CCC(C)CCCC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.00 g. of trans/cis 3,7,11-trimethyldodeca-2,4-dienoic acid in 50 ml. ether at 0° under nitrogen is added 28.00 ml. of 0.9 M solution of ethyllithium in benzene. The solution is stirred for 1/2 hour at 0° and then overnight at room temperature. To the reaction mixture is added 50 ml. of ether and the resultant solution is added dropwise with stirring to 300 ml. saturated aqueous ammonium chloride. The organic layer is separated and is washed in turn with 50 ml. saturated aqueous ammonium chloride, 35 ml. water, and 35 ml. saturated aqueous sodium chloride. The solution is dried over calcium sulfate, is concentrated and is then purified by preparative thin layer chromatography (1:3 ether/hexane) and short path distillation (boiling point 100° at .18 mm.) to give 5,9,13-trimethyltetradeca-4,6-dien-3-one (85.4% trans-4, trans-6; 14.6% cis-4, trans-6.).
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